Fluorescent brightener 121 Fluorescent brightener 121
Brand Name: Vulcanchem
CAS No.: 12224-11-2
VCID: VC20976771
InChI: InChI=1S/C15H14ClN3O2S/c16-12-3-1-11(2-4-12)15-9-10-19(18-15)13-5-7-14(8-6-13)22(17,20)21/h1-8H,9-10H2,(H2,17,20,21)
SMILES: C1CN(N=C1C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)N
Molecular Formula: C15H14ClN3O2S
Molecular Weight: 335.8 g/mol

Fluorescent brightener 121

CAS No.: 12224-11-2

Cat. No.: VC20976771

Molecular Formula: C15H14ClN3O2S

Molecular Weight: 335.8 g/mol

* For research use only. Not for human or veterinary use.

Fluorescent brightener 121 - 12224-11-2

Specification

CAS No. 12224-11-2
Molecular Formula C15H14ClN3O2S
Molecular Weight 335.8 g/mol
IUPAC Name 4-[5-(4-chlorophenyl)-3,4-dihydropyrazol-2-yl]benzenesulfonamide
Standard InChI InChI=1S/C15H14ClN3O2S/c16-12-3-1-11(2-4-12)15-9-10-19(18-15)13-5-7-14(8-6-13)22(17,20)21/h1-8H,9-10H2,(H2,17,20,21)
Standard InChI Key VZTHUHAJEZPWNC-UHFFFAOYSA-N
SMILES C1CN(N=C1C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)N
Canonical SMILES C1CN(N=C1C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)N

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator